Cas no 837-09-2 (Phenol, 2-methyl-4-(1-methyl-1-phenylethyl)-)
837-09-2 structure
Product Name:Phenol, 2-methyl-4-(1-methyl-1-phenylethyl)-
CAS No:837-09-2
MF:C16H18O
MW:226.313524723053
CID:668681
PubChem ID:13139394
Update Time:2025-04-19
Phenol, 2-methyl-4-(1-methyl-1-phenylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-methyl-4-(1-methyl-1-phenylethyl)-
- 2-methyl-4-(2-phenylpropan-2-yl)phenol
- DTXSID60521120
- 837-09-2
- SCHEMBL2692670
-
- Inchi: 1S/C16H18O/c1-12-11-14(9-10-15(12)17)16(2,3)13-7-5-4-6-8-13/h4-11,17H,1-3H3
- InChI Key: VWCDBDPQUBJQDU-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1C)C(C)(C)C1C=CC=CC=1
Computed Properties
- Exact Mass: 226.135765193g/mol
- Monoisotopic Mass: 226.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 20.2Ų
Phenol, 2-methyl-4-(1-methyl-1-phenylethyl)- Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
837-09-2 (Phenol, 2-methyl-4-(1-methyl-1-phenylethyl)-) Related Products
- 732-26-3(2,4,6-Tri-tert-butylphenol)
- 88-60-8(2-tert-butyl-5-methylphenol)
- 96-70-8(2-tert-butyl-4-ethylphenol)
- 96-76-4(2,4-Di-tert-butylphenol)
- 118-82-1(4,4'-Methylenebis(2,6-DI-tert-butylphenol))
- 119-47-1(2,2'-Methylenebis(6-tert-butyl-p-cresol))
- 128-37-0(Butylated hydroxytoluene)
- 79-97-0(Bisphenol C)
- 128–37–0(2,6-Di-tert-butyl-4-methylphenol)
- 128-39-2(2,6-Di-tert-butylphenol)
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